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Compound of Interest

Compound Name: ethyl hydrogen sulfate

Cat. No.: B1212585

An In-depth Technical Guide to Ethyl Hydrogen Sulfate: Nomenclature, Synthesis, and
Analysis

For researchers, scientists, and drug development professionals, a thorough understanding of
key chemical compounds is paramount. This guide provides a comprehensive overview of
ethyl hydrogen sulfate, covering its various names, synthesis protocols, analytical
methodologies, and its role as a biomarker for ethanol consumption.

Synonyms and Alternative Names

Ethyl hydrogen sulfate is known by a variety of names in scientific literature and chemical
databases. A clear understanding of this nomenclature is crucial for effective database
searching and unambiguous communication in research.
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Type of Name

Name

Source

Preferred IUPAC Name

Ethyl hydrogen sulfate

[1]2]

Common Name

Ethyl sulfate

(LB 8N L 0] L 1]
[12][13][14][15][16][17][18][19]
[20][21][22][23]

Systematic Name

Sulfuric acid monoethyl ester

[B16I[71[8][10]

Alternative Name

Sulfovinic acid

[LIE3][416]71[91[10]

Alternative Name

Ethyl bisulfate

[1]i718]

Alternative Name

Ethoxysulfonic acid

[11(3]718]

Alternative Name

Ethylsulfuric acid

[4107][12]

Alternative Name

Monoethyl sulfate

[31141071€]

Alternative Spelling

Ethyl sulphate

[LIEA]6] 78] O1[10][1 1][13]

Alternative Spelling

Ethyl hydrogen sulphate

[416][71[8][10]

CAS Registry Number

540-82-9

[LIE2IEB1seE] I8N0
[16]

EINECS Number

208-758-6

[316][9][10]

Experimental Protocols

Detailed methodologies for the synthesis and analysis of ethyl hydrogen sulfate are essential

for reproducible research.

Synthesis of Ethyl Hydrogen Sulfate from Ethanol and

Sulfuric Acid

This laboratory-scale synthesis involves the direct esterification of ethanol with sulfuric acid.[1]

Materials:

o Ethanol (absolute)
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e Concentrated Sulfuric Acid (96%)

 Ice-water bath

e Round-bottom flask with reflux condenser

e Dropping funnel

e Heating mantle

Procedure:

e Place 100 ml of absolute ethanol in a 500 ml round-bottom flask, cooled in an ice-water bath.

e Slowly add 100 ml (180g) of concentrated sulfuric acid in small portions through a dropping
funnel, with constant stirring or swirling. The reaction is highly exothermic and the
temperature should be carefully controlled.[1]

 After the addition is complete, heat the mixture to 120°C and maintain this temperature for 1
hour.[3]

e The resulting product is a mixture containing ethyl hydrogen sulfate, water, and unreacted
starting materials.[4] Further purification may be required depending on the intended
application.

Caution: This reaction is highly exothermic.[1] The temperature must be kept below 140°C to
prevent the formation of diethyl ether. Above 170°C, decomposition to ethylene and sulfuric
acid occurs.[1][2]

Synthesis of Ethyl Hydrogen Sulfate from Ethanol and
Sulfur Trioxide

This method offers an alternative route that avoids the formation of water as a byproduct.[4]
Materials:

o Absolute ethanol
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Sulfur trioxide

Sodium sulfate (catalyst)

Three-necked flask with stirrer

Ice-water bath

Procedure:

In a three-necked flask equipped with a stirrer and placed in an ice-water bath, add 100g of
absolute ethanol and 20g of sodium sulfate.

e Begin stirring and slowly add 174g of sulfur trioxide to the reaction mixture.
» Control the reaction temperature to approximately 50°C.

 After the addition of sulfur trioxide is complete, maintain the temperature at 50°C for 30
minutes to ensure the reaction goes to completion.

Quantitative Analysis of Ethyl Sulfate in Urine by LC-
MS/MS

Ethyl sulfate is a direct biomarker of recent alcohol consumption.[5][6][12] Its detection in urine
can indicate recent drinking.[5][6][12]

Sample Preparation:
e Urine samples are centrifuged to remove particulate matter.

e Aninternal standard, such as pentadeuterated ethyl sulfate (D5-EtS), is added to the urine
sample.[11]

o The sample is then directly injected into the LC-MS/MS system.[11]

Instrumentation and Conditions:
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o Chromatography: Liquid chromatography is performed using a C18 column with a gradient

elution of methanol and 0.1% formic acid.[17]

e Mass Spectrometry: Detection is carried out using a tandem mass spectrometer with

electrospray ionization (ESI) in negative ion mode.[11][12]

» Monitoring: The precursor ion for ethyl sulfate is m/z 125, with product ions at m/z 97
([HSO4]~) and m/z 80 ([SO3]7).[11]

Quantitative Data from Biomarker Studies:

Parameter Value Study Details Source

) ) ] Healthy volunteers
Detection Window in Up to 36 hours after )

) ) after a single ethanol [6][11]
Urine ethanol intake.
dose.

Time to Peak 2.1 hours after the Standardized to a
Concentration beginning of the creatinine of 100 [6]
(Median) experiment. mg/dl.

) Approximately 0.022%  Data from one
Excretion Percentage ] [6]

of ingested ethanol. volunteer.
Urine Concentration .
o 354 consecutive
Range (Clinical 0.05 - 264 mg/L o ] [5]
clinical urine samples.

Samples)
Limit of Quantification UHPLC-MS-MS

_ 0.019 mg/L (0.15 pM) [17]
(LOQ) in Whole Blood method.

Signaling Pathways and Logical Relationships

Diagrams generated using Graphviz illustrate key processes involving ethyl hydrogen sulfate.

Metabolic Pathway of Ethanol to Ethyl Sulfate

Ethanol is primarily metabolized in the liver through oxidation. A minor fraction undergoes a

phase Il conjugation reaction with sulfate to form ethyl sulfate.[5][19]
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Caption: Metabolic fate of ethanol, highlighting the minor pathway to ethyl hydrogen sulfate.

Industrial Synthesis of Ethanol from Ethylene

Ethyl hydrogen sulfate is a key intermediate in the indirect hydration process for ethanol
production.[1][2][8]
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Caption: Two-stage industrial synthesis of ethanol from ethylene via ethyl hydrogen sulfate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. ethyl hydrogen sulfate | 540-82-9 | Benchchem [benchchem.com]
o 2. Ethyl sulfate - Wikipedia [en.wikipedia.org]
¢ 3. scienceforums.net [scienceforums.net]

e 4. CN107488136B - Method for preparing ethyl hydrogen sulfate - Google Patents
[patents.google.com]

e 5. academic.oup.com [academic.oup.com]

o 6. Ethyl sulphate: a direct ethanol metabolite reflecting recent alcohol consumption - PubMed
[pubmed.ncbi.nim.nih.gov]

o 7. [PDF] Ethyl sulfate: a metabolite of ethanol in humans and a potential biomarker of acute
alcohol intake. | Semantic Scholar [semanticscholar.org]

e 8. US4296261A - Process for the manufacture of ethanol from ethylene - Google Patents
[patents.google.com]

¢ 9. youtube.com [youtube.com]
¢ 10. benchchem.com [benchchem.com]
e 11. pubs.acs.org [pubs.acs.org]

o 12. Ethyl sulfate: a metabolite of ethanol in humans and a potential biomarker of acute
alcohol intake - PubMed [pubmed.ncbi.nlm.nih.gov]

o 13. researchgate.net [researchgate.net]
e 14. pubs.acs.org [pubs.acs.org]

e 15. pubs.acs.org [pubs.acs.org]

e 16. lookchem.com [lookchem.com]

e 17. Quantitative Determination of Ethyl Glucuronide and Ethyl Sulfate in Postmortem and
Antemortem Whole Blood Using Phospholipid Removal 96-Well Plate and UHPLC-MS-MS -
PubMed [pubmed.ncbi.nlm.nih.gov]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1212585?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b1212585
https://en.wikipedia.org/wiki/Ethyl_sulfate
https://scienceforums.net/topic/85594-ethyl-hydrogen-sulfate-synthesis/
https://patents.google.com/patent/CN107488136B/en
https://patents.google.com/patent/CN107488136B/en
https://academic.oup.com/jat/article-pdf/29/5/270/2176054/29-5-270.pdf
https://pubmed.ncbi.nlm.nih.gov/16445549/
https://pubmed.ncbi.nlm.nih.gov/16445549/
https://www.semanticscholar.org/paper/Ethyl-sulfate%3A-a-metabolite-of-ethanol-in-humans-a-Helander-Beck/0b54fb804632e93d716e9361e829c7bf92717802
https://www.semanticscholar.org/paper/Ethyl-sulfate%3A-a-metabolite-of-ethanol-in-humans-a-Helander-Beck/0b54fb804632e93d716e9361e829c7bf92717802
https://patents.google.com/patent/US4296261A/en
https://patents.google.com/patent/US4296261A/en
https://www.youtube.com/watch?v=MrXkdMcrUUU
https://www.benchchem.com/pdf/Technical_Support_Center_Synthesis_of_Ethyl_Hydrogen_Suberate.pdf
https://pubs.acs.org/doi/10.1016/j.jasms.2004.08.004
https://pubmed.ncbi.nlm.nih.gov/16105250/
https://pubmed.ncbi.nlm.nih.gov/16105250/
https://www.researchgate.net/publication/7327492_Ethyl_sulphate_a_direct_ethanol_metabolite_reflecting_recent_alcohol_consumption
https://pubs.acs.org/doi/10.1021/ac60180a042
https://pubs.acs.org/doi/10.1021/ac60216a041
https://www.lookchem.com/404.htm
https://pubmed.ncbi.nlm.nih.gov/32816025/
https://pubmed.ncbi.nlm.nih.gov/32816025/
https://pubmed.ncbi.nlm.nih.gov/32816025/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 18. chemguide.co.uk [chemguide.co.uk]
e 19. scispace.com [scispace.com]

e 20. Page loading... [guidechem.com]

o 21. orbit.dtu.dk [orbit.dtu.dk]

e 22. Analysis and interpretation of specific ethanol metabolites, ethyl sulfate, and ethyl
glucuronide in sewage effluent for the quantitative measurement of regional alcohol
consumption - PubMed [pubmed.ncbi.nlm.nih.gov]

o 23. chemeng.uliege.be [chemeng.uliege.be]

 To cite this document: BenchChem. [synonyms and alternative names for ethyl hydrogen
sulfate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1212585#synonyms-and-alternative-names-for-ethyl-
hydrogen-sulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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